Cas no 2229424-14-8 (1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229424-14-8
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 6198318
• PubChem ID: 165674523
• Update Time: 2025-07-27

1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 2229424-14-8
• EN300-1953449
• 1-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H11F3O2/c1-7-6-8(12(13,14)15)2-3-9(7)11(4-5-11)10(16)17/h2-3,6H,4-5H2,1H3,(H,16,17)
• InChI Key： DAYDSOJPOOMHMW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229424-14-8)

1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, identified by the chemical compound identifier CAS No. 2229424-14-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic aromatic derivatives characterized by a cyclopropane ring fused with a phenyl group, further functionalized with a methyl and a trifluoromethyl substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structural motif of 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid incorporates several key elements that contribute to its potential biological activity. The cyclopropane ring, known for its rigid three-membered structure, introduces conformational constraints that can influence the molecule's interactions with biological targets. Additionally, the phenyl ring provides a hydrophobic surface that can enhance binding affinity, while the methyl and trifluoromethyl groups introduce steric and electronic effects that modulate reactivity and selectivity.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique chemical properties and biological relevance. Cyclopropanes are known to exhibit high reactivity due to the strained C-C bonds within the ring, which can be exploited in synthetic chemistry and drug design. Furthermore, the presence of fluorine atoms in the molecule, such as the trifluoromethyl group in 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, can significantly enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of pharmacological agents. The structural features of 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid suggest that it may interact with enzymes or receptors in ways that could lead to therapeutic effects. For instance, its ability to engage with hydrophobic pockets in protein targets could make it useful in designing drugs for treating neurological disorders or inflammatory conditions.

Recent studies have begun to explore the pharmacological properties of cyclopropane-containing molecules, particularly their potential as kinase inhibitors or antimicrobial agents. The rigid structure of the cyclopropane ring can mimic natural substrates or transition states, thereby enhancing binding specificity. Additionally, the electronic properties influenced by substituents like the trifluoromethyl group can fine-tune the molecule's interaction with biological targets.

The synthesis of 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The introduction of both methyl and trifluoromethyl groups on a phenylcyclopropane scaffold requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to construct this complex framework efficiently.

The carboxylic acid functionality at the 1-position of the cyclopropane ring provides an additional handle for further derivatization, allowing chemists to modify the molecule's properties as needed for specific applications. This versatility makes 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid a valuable building block for drug discovery efforts.

In conclusion, 1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229424-14-8) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of cyclopropane and phenyl rings, along with functionalizing substituents like methyl and trifluoromethyl groups, positions it as a promising candidate for developing novel therapeutic agents. Ongoing research into its biological activity and synthetic applications continues to expand our understanding of this fascinating compound.